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Compound of Interest

Compound Name: BI 01383298

Cat. No.: B15584180 Get Quote

Technical Support Center: BI-01383298
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

BI-01383298, a potent and selective irreversible inhibitor of the human sodium-coupled citrate

transporter SLC13A5. The primary focus of this guide is to address challenges related to its

solubility in Dimethyl Sulfoxide (DMSO).

Troubleshooting Guide: Improving BI-01383298
Solubility in DMSO
Researchers may encounter difficulties in dissolving BI-01383298 in DMSO, especially at

higher concentrations. This can manifest as a persistent precipitate, cloudiness in the solution,

or the formation of a film. The following troubleshooting steps and experimental protocols are

designed to address these issues.

Initial Observation: Precipitate or Cloudiness in DMSO
If you observe a precipitate or cloudiness after attempting to dissolve BI-01383298 in DMSO at

room temperature, follow this workflow:
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Start: BI-01383298 powder and DMSO

Attempt to dissolve at room temperature

Observe for precipitate or cloudiness

Solution is clear

Yes

Precipitate/Cloudiness observed

No

Gentle Warming
(37-40°C)

Sonication

Vortexing

Re-observe solution

Solution is clear
Proceed with experiment

Clear

Precipitate remains
Consider stock dilution

Not Clear
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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